N'-butyryl-4-isopropylbenzohydrazide
Overview
Description
N'-butyryl-4-isopropylbenzohydrazide, also known as BIH, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BIH is a hydrazide derivative that is synthesized by the reaction of 4-isopropylbenzohydrazide with butyryl chloride. This compound has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action and potential future directions.
Mechanism of Action
The mechanism of action of N'-butyryl-4-isopropylbenzohydrazide is not fully understood, but it is believed to involve the formation of a complex with metal ions such as copper. This complexation leads to changes in the electronic structure of the compound, which can be detected using spectroscopic methods. The complexation of N'-butyryl-4-isopropylbenzohydrazide with metal ions has also been found to have potential applications in the development of new drugs and catalysts.
Biochemical and Physiological Effects:
N'-butyryl-4-isopropylbenzohydrazide has been shown to have a range of biochemical and physiological effects. It has been found to have antioxidant properties, which can help to protect cells from oxidative damage. N'-butyryl-4-isopropylbenzohydrazide has also been found to have anti-inflammatory properties, which can help to reduce inflammation in the body. In addition, N'-butyryl-4-isopropylbenzohydrazide has been found to have potential applications in the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-butyryl-4-isopropylbenzohydrazide in laboratory experiments is its high purity and stability. N'-butyryl-4-isopropylbenzohydrazide is a relatively stable compound that can be easily synthesized and purified. However, one of the limitations of using N'-butyryl-4-isopropylbenzohydrazide is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for research on N'-butyryl-4-isopropylbenzohydrazide. One area of interest is the development of new drugs and catalysts based on the complexation of N'-butyryl-4-isopropylbenzohydrazide with metal ions. Another area of interest is the development of new methods for the detection of trace amounts of metal ions in water and other environmental samples. Finally, there is also potential for research on the use of N'-butyryl-4-isopropylbenzohydrazide in the treatment of cancer and other diseases.
Scientific Research Applications
N'-butyryl-4-isopropylbenzohydrazide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a reagent for the determination of trace amounts of copper in water samples. N'-butyryl-4-isopropylbenzohydrazide forms a complex with copper ions, which can be quantified using UV-Vis spectroscopy. This method has been found to be highly sensitive and selective for the detection of copper ions in water.
properties
IUPAC Name |
N'-butanoyl-4-propan-2-ylbenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-4-5-13(17)15-16-14(18)12-8-6-11(7-9-12)10(2)3/h6-10H,4-5H2,1-3H3,(H,15,17)(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCIOXUBBMWELAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NNC(=O)C1=CC=C(C=C1)C(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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